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Compound of Interest

Compound Name: BAY-386

Cat. No.: B14758683

Application Notes and Protocols for BAY-386

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAY-386 is a potent, specific, and reversible antagonist of the Protease-Activated Receptor 1
(PAR-1). With a half-maximal inhibitory concentration (IC50) of 10 nM in Human Embryonic
Kidney (HEK) cells, BAY-386 serves as a valuable tool for investigating the physiological and
pathological roles of PAR-1 signaling.[1] Its ability to inhibit platelet aggregation with an IC50 of
0.14 uM underscores its potential in thrombosis and inflammation research.[1] These
application notes provide detailed protocols for the preparation and storage of BAY-386
solutions to ensure consistent and reliable experimental outcomes.

Physicochemical and Biological Properties

A clear understanding of the fundamental properties of BAY-386 is essential for its effective use
in experimental settings.
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Property Value Reference
CAS Number 1256941-06-6 [1]
Molecular Formula C22H25F3N405S [1]
Molecular Weight 514.52 g/mol [1]
Biological Target Protease-Activated Receptor 1 1]
(PAR-1)
IC50 (PAR-1) 10 nM (in HEK cells) [1]
IC50 (Platelet Aggregation) 0.14 uM [1]

Solution Preparation and Storage

Proper preparation and storage of BAY-386 solutions are critical for maintaining its stability and
activity.

Solubility

BAY-386 is readily soluble in dimethyl sulfoxide (DMSO) at a concentration of 10 mM.[1] For
most in vitro experiments, a stock solution in DMSO is recommended.

Storage Conditions

To prevent degradation, adhere to the following storage guidelines:

Form Storage Temperature Duration
Solid Powder -20°C 12 Months
4°C 6 Months

In Solvent (e.g., DMSO) -80°C 6 Months

-20°C 6 Months

It is advisable to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw
cycles.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BAY-386 in DMSO, a
common starting point for most experimental dilutions.

Materials:

BAY-386 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of BAY-386 solid powder and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of BAY-386 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 0.51452 mg of BAY-386.

» Dissolution: Add the appropriate volume of DMSO to the weighed BAY-386 powder. Using
the previous example, add 100 pL of DMSO.

o Vortexing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.

 Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -80°C or -20°C for up to 6 months.

Preparation of Working Solutions for In Vitro Assays

This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for
cell-based assays.
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Materials:

e 10 mM BAY-386 stock solution in DMSO

o Appropriate cell culture medium or assay buffer
« Sterile tubes for dilution

Procedure:

e Thawing: Thaw a single-use aliquot of the 10 mM BAY-386 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in the desired cell culture
medium or assay buffer to achieve the final working concentrations.

o Important: The final concentration of DMSO in the assay should be kept low (typically <
0.1%) to avoid solvent-induced cellular toxicity. Ensure the vehicle control contains the
same final concentration of DMSO as the experimental samples.

» Application: Add the prepared working solutions to the experimental setup (e.g., cell culture
plates) as required by the specific assay protocol.

Visualized Workflows and Pathways

Experimental Workflow for BAY-386 Solution
Preparation
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Workflow for preparing BAY-386 solutions.
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Simplified PAR-1 Signaling Pathway
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Inhibition of PAR-1 signaling by BAY-386.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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